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Compound of Interest

Compound Name:
5-Trifluoromethyl-1h-pyrazol-4-

ylboronic acid

Cat. No.: B178273 Get Quote

Chemical Structure and Properties
5-Trifluoromethyl-1H-pyrazol-4-ylboronic acid is a heterocyclic organic compound

containing a pyrazole ring substituted with a trifluoromethyl group and a boronic acid functional

group.

Molecular Structure:
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Starting Material:
3-Trifluoromethyl-1H-pyrazole

Step 1: Halogenation
(e.g., with NBS or NIS) 4-Halo-5-trifluoromethyl-1H-pyrazole Step 2: Protection of N-H

(e.g., with Boc anhydride) N-Protected-4-halo-5-trifluoromethyl-1H-pyrazole Step 3: Metal-Halogen Exchange
(e.g., with n-BuLi or i-PrMgCl) Lithiation/Grignard Formation Step 4: Borylation

(e.g., with Triisopropyl borate) Boronate Ester Intermediate Step 5: Deprotection and Hydrolysis Final Product:
5-Trifluoromethyl-1H-pyrazol-4-ylboronic acid

Cell Membrane

Cytoplasm

Nucleus

Receptor

Kinase A

Kinase B

Transcription Factor

Target Gene

activates

Cellular Response

External Signal

Drug Molecule
(Synthesized from

5-CF3-Pyrazol-4-ylboronic acid)

 inhibits

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

To cite this document: BenchChem. [5-Trifluoromethyl-1h-pyrazol-4-ylboronic acid structure
and characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178273#5-trifluoromethyl-1h-pyrazol-4-ylboronic-
acid-structure-and-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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